N-(4-methoxyphenyl)-N'-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]urea
Overview
Description
N-(4-methoxyphenyl)-N'-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]urea is a chemical compound that has been of great interest to the scientific community due to its potential use in various fields such as medicine, agriculture, and materials science. This compound is a urea derivative that contains a thiadiazole ring and a phenylpropyl group, making it a unique and complex molecule.
Mechanism of Action
The mechanism of action of N-(4-methoxyphenyl)-N'-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]urea is not fully understood, but several studies have suggested that it works by inhibiting the activity of certain enzymes and proteins involved in cell growth and survival. This compound has been shown to induce cell cycle arrest and promote apoptosis in cancer cells, which may be due to its ability to disrupt the function of mitochondria and activate certain signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, as well as reduce the viability of certain bacteria and fungi. In animal studies, this compound has been shown to have antitumor activity and to reduce inflammation in certain models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxyphenyl)-N'-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]urea in lab experiments is its potential as a selective and potent anticancer agent. This compound has been shown to be effective against a wide range of cancer cell lines, making it a useful tool for studying the mechanisms of cancer cell growth and survival. However, one limitation of using this compound in lab experiments is its potential toxicity and side effects. This compound has been shown to have cytotoxic effects on normal cells at high concentrations, which may limit its use in certain applications.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-N'-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]urea. One area of interest is the development of more efficient and selective synthesis methods for this compound, which may improve its yield and purity. Another area of research is the investigation of the mechanism of action of this compound, which may lead to the discovery of new targets for cancer therapy. Finally, the potential use of this compound in other fields, such as agriculture and materials science, should be explored.
Scientific Research Applications
N-(4-methoxyphenyl)-N'-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]urea has been extensively studied for its potential use in medicine, particularly as an anticancer agent. Several studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer treatment. In addition, this compound has also been investigated for its antimicrobial and antifungal properties, as well as its potential use as a herbicide and insecticide.
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-[5-(1-phenylpropyl)-1,3,4-thiadiazol-2-yl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2S/c1-3-16(13-7-5-4-6-8-13)17-22-23-19(26-17)21-18(24)20-14-9-11-15(25-2)12-10-14/h4-12,16H,3H2,1-2H3,(H2,20,21,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQTUZLANYNAXLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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